Cas no 2361749-25-7 (N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361749-25-7
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 6218087
• PubChem ID: 145904045
• Update Time: 2025-10-30

N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z3672055980
• EN300-26617069
• 2361749-25-7

• Inchi： 1S/C22H25N3O2S/c1-3-19(26)25-11-9-16(10-12-25)21(27)24-22-23-20(14(2)28-22)18-8-7-15-5-4-6-17(15)13-18/h3,7-8,13,16H,1,4-6,9-12H2,2H3,(H,23,24,27)
• InChI Key： DEPQJXRFOOCQFM-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2C=CC3=C(C=2)CCC3)N=C1NC(C1CCN(C(C=C)=O)CC1)=O

Computed Properties

• Exact Mass: 395.16674822g/mol
• Monoisotopic Mass: 395.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90.5Ų

Additional information on N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide

Research Brief on N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS: 2361749-25-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of small-molecule inhibitors targeting specific protein kinases. Among these, N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS: 2361749-25-7) has emerged as a promising candidate due to its unique structural features and potent biological activity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The compound, characterized by its thiazole and piperidine moieties, has been identified as a selective inhibitor of key signaling pathways involved in oncogenesis. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its binding affinity for specific kinase domains, particularly those associated with aberrant cell proliferation. The CAS number 2361749-25-7 has been consistently referenced in these studies, underscoring its significance in ongoing research.

In vitro and in vivo studies have demonstrated that N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide exhibits nanomolar potency against targeted kinases, with minimal off-target effects. Structural-activity relationship (SAR) analyses have further optimized its pharmacokinetic properties, enhancing its bioavailability and metabolic stability. These advancements position the compound as a viable lead for further preclinical development.

Current research efforts are also exploring the compound's potential in combination therapies, particularly in overcoming resistance mechanisms observed in monotherapy regimens. Collaborative studies between academic institutions and pharmaceutical companies have accelerated its translation into clinical trials, with preliminary data indicating favorable safety profiles. The integration of computational modeling and high-throughput screening has further refined its therapeutic index.

In conclusion, N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS: 2361749-25-7) represents a significant stride in targeted cancer therapy. Its robust preclinical data and modular chemical structure offer a versatile platform for derivative development. Future research will likely focus on expanding its application to other kinase-driven pathologies and optimizing its formulation for clinical use.